2-amino-N-methyl-4-(methylsulfanyl)butanamide hydrochloride
Overview
Description
2-amino-N-methyl-4-(methylsulfanyl)butanamide hydrochloride, or 2-MMBH for short, is a synthetic organic compound with a wide range of applications in scientific research. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for research.
Scientific Research Applications
2-MMBH is most commonly used as a model compound in scientific research, due to its relatively simple structure and the fact that it is relatively inexpensive to synthesize. It is used in a wide range of research areas, including chemistry, biochemistry, pharmacology, and medicine. It has been used to study enzyme mechanisms, to study the effects of drug metabolites on biological systems, and to study the structure and function of proteins and other macromolecules.
Mechanism of Action
2-MMBH is believed to act as a reversible inhibitor of some enzymes, by binding to active sites on the enzyme and preventing the binding of the substrate. This inhibition can be reversible or irreversible, depending on the concentration of the inhibitor and the enzyme. It has also been suggested that 2-MMBH may act as an allosteric modulator of some enzymes, by binding to an allosteric site and changing the conformation of the enzyme.
Biochemical and Physiological Effects
2-MMBH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, including cytochrome P450 enzymes, and to modulate the activity of other enzymes, including protein kinases and phosphatases. It has also been shown to have anti-inflammatory and anti-oxidant effects, and to modulate the activity of some neurotransmitters.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-MMBH in laboratory experiments is its relatively low cost and ease of synthesis. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is important to note that 2-MMBH is not water soluble, and therefore may not be suitable for certain types of experiments.
Future Directions
The potential future directions for research using 2-MMBH are numerous. One potential direction is to use it as a model compound to study the effects of drug metabolites on biological systems. Another potential direction is to use it to study the structure and function of proteins and other macromolecules. Additionally, it could be used to study the interaction of drugs with enzymes, and to develop new drugs and drug delivery systems. Finally, it could be used to study the effects of environmental toxins on biological systems, and to develop new methods for detoxification.
Synthesis Methods
2-MMBH can be synthesized in a two-step process involving the reaction of sulfamide with methyl chloride to form 2-amino-N-methyl-4-(methylsulfanyl)butanamide, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction is carried out in an inert atmosphere such as argon or nitrogen, and the reaction is typically performed at a temperature between 0-25°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-N-methyl-4-(methylsulfanyl)butanamide hydrochloride involves the reaction of N-methyl-4-(methylsulfanyl)butanamide with ammonia in the presence of hydrochloric acid.", "Starting Materials": [ "N-methyl-4-(methylsulfanyl)butanamide", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Add N-methyl-4-(methylsulfanyl)butanamide to a reaction flask", "Add ammonia to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 50-60°C and stir for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum", "Obtain 2-amino-N-methyl-4-(methylsulfanyl)butanamide hydrochloride as a white solid" ] } | |
CAS RN |
1448177-02-3 |
Product Name |
2-amino-N-methyl-4-(methylsulfanyl)butanamide hydrochloride |
Molecular Formula |
C6H15ClN2OS |
Molecular Weight |
198.7 |
Purity |
95 |
Origin of Product |
United States |
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